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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B2566039 Get Quote

Introduction

Tetramethylammonium acetate (TMAA), with CAS Number 10581-12-1, is a quaternary

ammonium salt that serves as a versatile intermediate and reagent in various chemical

processes.[1] It finds application in organic synthesis, pharmaceuticals, agrochemicals, and as

a catalyst, emulsifier, and antistatic agent.[1][2] Its hydrate form is noted for its high solubility in

water and other polar solvents, enhancing its utility in diverse reaction systems.[2] For

researchers, scientists, and drug development professionals handling this compound, a

thorough understanding of its safety profile, handling procedures, and emergency responses is

paramount. This guide provides a comprehensive overview of the safety data for

tetramethylammonium acetate hydrate, compiled from multiple safety data sheets (SDS).

Physical and Chemical Properties
A summary of the key physical and chemical properties of tetramethylammonium acetate is

presented below. This data is essential for understanding the conditions under which it can be

safely stored and handled.
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Property Value Source(s)

Chemical Name Tetramethylammonium acetate [1][3][4]

CAS Number 10581-12-1 [1][3][4]

Molecular Formula C₆H₁₅NO₂ / (CH₃)₄N(OCOCH₃) [1][5]

Molecular Weight 133.19 g/mol [1][5]

Appearance White crystalline solid/powder [1]

Melting Point 184 °C (decomposes) [1]

Density 1.000 g/cm³ at 20°C [1]

Solubility

Soluble in water; highly soluble

in polar organic solvents (e.g.,

methanol, ethanol)

[1][2]

Flash Point Not applicable

Sensitivity
Hygroscopic (sensitive to

moisture)
[1]

Hazard Identification and GHS Classification
Tetramethylammonium acetate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.
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Hazard
Classification

GHS Category Hazard Statement Code

Skin

Corrosion/Irritation
Category 2 Causes skin irritation H315

Serious Eye

Damage/Eye Irritation
Category 2

Causes serious eye

irritation
H319

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
H335

Sources:[3][4][5]

The signal word associated with these classifications is "Warning".[1][4] While one database

indicates a potential for oral toxicity (Acute Tox. 3, H301), this is not consistently reported

across manufacturer SDSs and should be noted as a potential but less-substantiated hazard.

[5]

Experimental Protocols
While the specific studies for tetramethylammonium acetate are not detailed in the available

SDSs, the GHS classifications are based on standardized testing protocols, typically following

OECD (Organisation for Economic Co-operation and Development) guidelines. The general

methodologies for determining the key hazards are described below.

Methodology for Skin Irritation Testing (Based on OECD Guideline 439: In Vitro Skin Irritation)

This test evaluates the potential of a substance to cause skin irritation using a reconstituted

human epidermis (RhE) model, which mimics the biochemical and physiological properties of

the upper layers of human skin. The procedure involves a topical exposure of the RhE tissue to

the test chemical, followed by an assessment of cell viability. A reduction in cell viability below a

defined threshold indicates that the substance is an irritant.
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Experimental Workflow: In Vitro Skin Irritation Test (OECD 439)

Preparation

Exposure & Incubation

Analysis & Classification

Start

Prepare Reconstructed Human
Epidermis (RhE) Tissues

Pre-incubation of Tissues

Topically Apply Test Chemical
and Positive/Negative Controls

Incubate for Specified Duration
(e.g., 60 minutes)

Rinse Tissues Thoroughly

Post-exposure Incubation
(e.g., 42 hours)

Assess Cell Viability
(MTT Assay)

Measure Optical Density
(Spectrophotometer)

Calculate % Viability vs.
Negative Control

Viability ≤ 50%?

Classify as Irritant
(Category 2)

Yes

Not Classified as Irritant

No

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Testing.
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Methodology for Eye Irritation Testing (Based on OECD Guideline 492: Reconstructed human

Cornea-like Epithelium (RhCE) test method)

Similar to the skin irritation test, this in vitro method uses a three-dimensional human cornea-

like epithelium model. It assesses the potential of a chemical to cause serious eye damage or

irritation by measuring its cytotoxic effect after a short-term exposure.

The workflow is analogous to the skin irritation test, involving tissue preparation, chemical

application, incubation, and a cell viability assay (e.g., MTT) to determine the level of damage.

A chemical is identified as an eye irritant if the remaining cell viability is below a specific

threshold (e.g., ≤ 60%).

Safe Handling and Emergency Procedures
Proper handling and emergency preparedness are critical to mitigate the risks associated with

tetramethylammonium acetate hydrate.

Hierarchy of Controls

The most effective way to manage risk is to follow the hierarchy of controls. This framework

prioritizes control methods from most to least effective.
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Hierarchy of Controls for Chemical Safety

Hazard
Tetramethylammonium Acetate Hydrate

Elimination (Most Effective)
Physically remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from hazard

(e.g., Fume Hood, Ventilation)

Administrative Controls
Change the way people work

(e.g., SOPs, Training, Labeling)

PPE (Least Effective)
Protect the worker with gear

(e.g., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Hierarchy of Controls for Managing Chemical Risks.

Personal Protective Equipment (PPE)

When handling the compound, appropriate PPE is mandatory to prevent exposure.[3]
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Protection Type Recommendation Source(s)

Eye/Face Protection
Wear tightly fitting safety

goggles or a face shield.
[6][7]

Hand Protection

Wear suitable protective

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

[6][7]

Skin/Body Protection

Wear protective clothing, such

as a lab coat. For larger

quantities, consider a

chemical-resistant apron.

[3][6]

Respiratory Protection

Use a dust respirator (e.g.,

N95) or work in a well-

ventilated area, such as a

fume hood, to avoid inhaling

dust.

[3][7]

First-Aid Measures

In case of accidental exposure, immediate and appropriate first-aid is crucial.[3]
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell or if

breathing is difficult, seek

medical attention.

[3][4]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water. If skin irritation occurs,

get medical advice.

[3][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

immediate medical attention.

[3][6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention if you feel unwell.

[6]

The logical flow for responding to an exposure event is outlined in the diagram below.
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First-Aid Response Logic Flow

Immediate Actions

Exposure Event Occurs

Identify Route of Exposure

Skin Contact:
- Remove contaminated clothing

- Wash with soap & water

Eye Contact:
- Rinse with water for 15+ min

- Remove contact lenses

Inhalation:
- Move to fresh air
- Keep comfortable

Ingestion:
- Rinse mouth

- Do not induce vomiting

Seek Medical Advice/Attention

if irritation persists if irritation persists if feeling unwell if feeling unwell

Monitor Condition

Click to download full resolution via product page

Logical flow for first-aid response to exposure.

Storage and Disposal
Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[6] Keep away

from incompatible materials such as strong oxidizing agents.[8] The compound is hygroscopic,

so protection from moisture is important.[1]

Disposal: Dispose of contents and container to an authorized hazardous or special waste

collection point in accordance with local, regional, and national regulations.[3] Do not allow the

chemical to enter drains or waterways.[6]

Conclusion
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Tetramethylammonium acetate hydrate is a valuable laboratory reagent that poses moderate

hazards, primarily as a skin, eye, and respiratory irritant. A comprehensive understanding of its

properties and strict adherence to safety protocols are essential for its safe use. By

implementing the hierarchy of controls, utilizing appropriate personal protective equipment, and

being prepared for emergency situations, researchers can effectively mitigate the risks

associated with handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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